Cas no 4221-75-4 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester)

• Product Name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester
• CAS No: 4221-75-4
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 1513341
• PubChem ID: 13837433
• Update Time: 2025-04-21

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester
• dodecyl 3,5-ditert-butyl-4-hydroxybenzoate
• 4221-75-4
• DTXSID40550852
• DODECYL 3,5-DI-TERT-BUTYL-4-HYDROXYBENZOATE
• SCHEMBL439370

• Inchi： 1S/C27H46O3/c1-8-9-10-11-12-13-14-15-16-17-18-30-25(29)21-19-22(26(2,3)4)24(28)23(20-21)27(5,6)7/h19-20,28H,8-18H2,1-7H3
• InChI Key： CARVOQIAEFKWRP-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)OCCCCCCCCCCCC)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 418.34488
• Monoisotopic Mass: 418.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53